Cas no 324008-96-0 (1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine)

• Product Name: 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• CAS No: 324008-96-0
• CID: 4646054
• Update Time: 2025-07-18

1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

Additional information on 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 324008-96-0): A Comprehensive Overview

1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 324008-96-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyrazole class of heterocyclic compounds and is characterized by its unique structural features, including a nitro group and a trifluoromethyl group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The pyrazole scaffold is well-known for its pharmacological properties, particularly in the development of anti-inflammatory, analgesic, and anti-cancer drugs. The presence of the nitro group and the trifluoromethyl group in 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine further enhances its biological activity by modulating its electronic and steric properties. Recent studies have highlighted the compound's potential as a lead molecule in the discovery of novel therapeutic agents.

In terms of chemical synthesis, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine can be synthesized through a multi-step process involving the condensation of appropriate starting materials. The synthesis typically begins with the formation of a pyrazole core, followed by the introduction of the nitro and trifluoromethyl groups. The precise conditions and reagents used in each step are crucial for achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthetic route.

The biological evaluation of 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine has revealed several promising properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated significant cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Clinical trials are currently underway to further investigate the therapeutic potential of 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and warrant further investigation in larger clinical trials to evaluate its efficacy and safety profile.

Beyond its direct therapeutic applications, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and enzyme inhibition mechanisms. By understanding these interactions at a molecular level, researchers can gain valuable insights into disease pathways and identify new targets for drug development.

In conclusion, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine (CAS No. 324008-96-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacological profile, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological processes and contributing to the discovery of new treatments for various diseases.